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Compound of Interest

Compound Name: Dimethyl octadecanedioate

Cat. No.: B074464 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

step-by-step procedures for the safe disposal of dimethyl octadecanedioate, reinforcing our

commitment to being your trusted partner in laboratory safety.

Dimethyl octadecanedioate is generally not classified as a hazardous substance under the

Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1][2][3]

However, adherence to proper disposal protocols is crucial to maintain a safe laboratory

environment and comply with regulations.

Key Safety and Handling Information
Before handling dimethyl octadecanedioate, it is important to be aware of its properties and

the necessary safety precautions.
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Property Value

Physical State Solid, Crystalline[4]

Appearance White[4]

Molecular Formula C20H38O4[2]

Molecular Weight 342.5 g/mol [2]

Melting Point 26 - 29 °C (79 - 84 °F)

Boiling Point 317 °C (603 °F)

Solubility Insoluble in water.

GHS Hazard Class Not classified[1][2][3]

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles.[1]

Hand Protection: Wear chemical-impermeable gloves.[1]

Respiratory Protection: If dust or aerosols are generated, use a suitable respirator.[1][5]

Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[1]

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the safe disposal of dimethyl
octadecanedioate.
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Figure 1. Disposal workflow for dimethyl octadecanedioate.
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Experimental Protocols for Disposal:

Preparation:

Always wear the recommended personal protective equipment (PPE), including safety

goggles, chemical-impermeable gloves, and a lab coat.

Work in a well-ventilated area, such as a fume hood, to avoid inhalation of any dust or

vapors.[1][5]

Waste Collection:

For solid waste, carefully sweep the material to avoid dust formation and place it into a

designated waste container.[5]

For solutions, pour the waste into a designated, compatible, and properly labeled waste

container.

Ensure the waste container is kept tightly closed.[1][5]

Disposal:

The primary recommended method for the disposal of dimethyl octadecanedioate is

through a licensed waste disposal company.

One suggested disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

Crucially, all disposal activities must be in accordance with local, state, and federal

regulations.[5] Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance.

Accidental Release Measures
In the event of a spill, follow these procedures:

Ensure adequate ventilation and remove all sources of ignition.[1]
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Wear appropriate PPE, including respiratory protection if dust is present.[1]

Contain the spill. Prevent the material from entering drains or waterways.[5]

Clean-up: For solid spills, sweep up the material and place it in a suitable, closed container

for disposal.[1][5]

Dispose of the collected material according to the procedures outlined above.[1]

By adhering to these procedures, you can ensure the safe handling and disposal of dimethyl
octadecanedioate, contributing to a secure and compliant laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.echemi.com/sds/dimethyloctadecanedioate-pid_Seven9969.html
https://www.tcichemicals.com/BE/en/sds/D3540_EU_6N.pdf
https://www.echemi.com/sds/dimethyloctadecanedioate-pid_Seven9969.html
https://www.tcichemicals.com/BE/en/sds/D3540_EU_6N.pdf
https://www.echemi.com/sds/dimethyloctadecanedioate-pid_Seven9969.html
https://www.benchchem.com/product/b074464?utm_src=pdf-body
https://www.benchchem.com/product/b074464?utm_src=pdf-body
https://www.benchchem.com/product/b074464?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/dimethyloctadecanedioate-pid_Seven9969.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-octadecanedioate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-octadecanedioate
https://www.echemi.com/produce/pr220729127364-dimethyl-octadecanedioate.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL08757~~PDF~~MTR~~CGV4~~EN~~2025-09-20%2001:07:52~~Dimethyl%201%2010-decanedicarboxylate~~
https://www.tcichemicals.com/BE/en/sds/D3540_EU_6N.pdf
https://www.benchchem.com/product/b074464#dimethyl-octadecanedioate-proper-disposal-procedures
https://www.benchchem.com/product/b074464#dimethyl-octadecanedioate-proper-disposal-procedures
https://www.benchchem.com/product/b074464#dimethyl-octadecanedioate-proper-disposal-procedures
https://www.benchchem.com/product/b074464#dimethyl-octadecanedioate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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